Cas no 1365271-69-7 (4-Bromo-2,3-difluoro-N-isopropyl-6-nitroaniline)

• Product Name: 4-Bromo-2,3-difluoro-N-isopropyl-6-nitroaniline
• CAS No: 1365271-69-7
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• MDL: MFCD21609506
• CID: 2771757
• PubChem ID: 70699732
• Update Time: 2025-06-08

4-Bromo-2,3-difluoro-N-isopropyl-6-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2,3-difluoro-6-nitro-N-propan-2-ylaniline
• 4-Bromo-2,3-difluoro-N-isopropyl-6-nitroaniline;
• AKOS025294413
• 1365271-69-7
• 4-Bromo-2,3-difluoro-N-isopropyl-6-nitroaniline
• DTXSID90742846
• CS-0211920
• MFCD21609506
• Benzenamine, 4-bromo-2,3-difluoro-N-(1-methylethyl)-6-nitro-
• 4-Bromo-2,3-difluoro-6-nitro-N-(propan-2-yl)aniline
• BS-20706

• MDL： MFCD21609506
• Inchi： 1S/C9H9BrF2N2O2/c1-4(2)13-9-6(14(15)16)3-5(10)7(11)8(9)12/h3-4,13H,1-2H3
• InChI Key： QOYVWOSVTZRFAC-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1)[N+](=O)[O-])NC(C)C)F)F

Computed Properties

• Exact Mass: 293.98200
• Monoisotopic Mass: 293.98155Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• PSA: 57.85000
• LogP: 4.05200

Additional information on 4-Bromo-2,3-difluoro-N-isopropyl-6-nitroaniline

Professional Introduction to 4-Bromo-2,3-difluoro-N-isopropyl-6-nitroaniline (CAS No. 1365271-69-7)

4-Bromo-2,3-difluoro-N-isopropyl-6-nitroaniline, with the CAS number 1365271-69-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, including bromine, fluorine, and nitro substituents, presents a rich ground for exploration in medicinal chemistry and material science.

The molecular structure of 4-Bromo-2,3-difluoro-N-isopropyl-6-nitroaniline consists of an aniline core modified with bromine atoms at the 4-position, fluorine atoms at the 2 and 3 positions, and a nitro group at the 6-position. The N-isopropyl substituent further enhances its complexity and potential reactivity. This specific arrangement of functional groups makes it a valuable candidate for synthesizing novel compounds with tailored properties.

In recent years, there has been a growing interest in developing new pharmaceuticals that leverage the unique electronic and steric properties of halogenated aromatic compounds. The presence of bromine and fluorine in 4-Bromo-2,3-difluoro-N-isopropyl-6-nitroaniline not only influences its reactivity but also contributes to its potential biological activity. These elements are known to enhance binding affinity and metabolic stability, making them crucial in drug design.

One of the most compelling aspects of 4-Bromo-2,3-difluoro-N-isopropyl-6-nitroaniline is its utility as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop new analogs with enhanced pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit promising activity against various biological targets, including enzymes and receptors involved in cancer and inflammation.

The nitro group in the structure of 4-Bromo-2,3-difluoro-N-isopropyl-6-nitroaniline is particularly noteworthy. Nitro groups are well-known for their ability to participate in redox reactions, which can be exploited to design prodrugs or bioactivatable compounds. Recent research has demonstrated that nitroaromatics can be converted into reactive species under physiological conditions, leading to targeted therapy. This property makes 4-Bromo-2,3-difluoro-N-isopropyl-6-nitroaniline a promising candidate for developing novel therapeutic strategies.

The synthesis of 4-Bromo-2,3-difluoro-N-isopropyl-6-nitroaniline involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to introduce the bromo and fluoro substituents efficiently. The presence of multiple reactive sites in the molecule necessitates precise control over reaction conditions to avoid unwanted side products.

In terms of applications, 4-Bromo-2,3-difluoro-N-isopropyl-6-nitroaniline has shown potential in various fields beyond pharmaceuticals. For example, its unique electronic properties make it suitable for use in organic electronics and materials science. Researchers have explored its use in the development of new types of semiconductors and optoelectronic devices. The halogenated aromatic ring can be integrated into polymers and coatings to enhance their thermal stability and chemical resistance.

The safety profile of 4-Bromo-2,3-difluoro-N-isopropyl-6-nitroaniline is another critical consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure worker safety. Personal protective equipment (PPE) such as gloves and lab coats should be used when handling this compound in a laboratory setting. Additionally, adequate ventilation and waste disposal methods must be implemented to minimize environmental impact.

The future prospects for 4-Bromo-2,3-difluoro-N-isopropyl-6-nitroaniline are vast. As research continues to uncover new applications and synthetic methodologies, this compound is likely to play an increasingly important role in both academic research and industrial development. Collaborative efforts between chemists, biologists, and materials scientists will be essential to fully realize its potential across multiple disciplines.